Cas no 1261894-62-5 (2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid)

• Product Name: 2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid
• CAS No: 1261894-62-5
• MF: C₁₉H₂₁NO₄S
• MW: 359.439344167709
• MDL: MFCD18323232
• CID: 2621641
• PubChem ID: 53229053
• Update Time: 2025-04-21

2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
• DTXSID30692371
• 2-Methyl-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323232
• 1261894-62-5
• 2-METHYL-3-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]BENZOIC ACID
• 2-Methyl-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323232
• Inchi： 1S/C19H21NO4S/c1-14-17(6-5-7-18(14)19(21)22)15-8-10-16(11-9-15)25(23,24)20-12-3-2-4-13-20/h5-11H,2-4,12-13H2,1H3,(H,21,22)
• InChI Key： PYDROIYLIPDVTD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC=C(C(=O)O)C=2C)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 359.11912932Da
• Monoisotopic Mass: 359.11912932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives